Cas no 933795-55-2 (3-(1H-Pyrazol-1-yl)cyclohexan-1-one)

• Product Name: 3-(1H-Pyrazol-1-yl)cyclohexan-1-one
• CAS No: 933795-55-2
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD23734838
• CID: 4720453
• PubChem ID: 79617988
• Update Time: 2023-08-16

3-(1H-Pyrazol-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrazol-1-yl)cyclohexan-1-one

• MDL： MFCD23734838
• Inchi： 1S/C9H12N2O/c12-9-4-1-3-8(7-9)11-6-2-5-10-11/h2,5-6,8H,1,3-4,7H2
• InChI Key： PETSOAKZLYHGNY-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 34.9